7-(2-Ethoxyethyl)-8-(3-ethoxypropylamino)-3-methylpurine-2,6-dione

Specification

• CAS No.: 674364-81-9
• Molecular Formula: C15H25N5O4
• Molecular Weight: 339.396
• IUPAC Name: 7-(2-ethoxyethyl)-8-(3-ethoxypropylamino)-3-methylpurine-2,6-dione
• Standard InChI: InChI=1S/C15H25N5O4/c1-4-23-9-6-7-16-14-17-12-11(20(14)8-10-24-5-2)13(21)18-15(22)19(12)3/h4-10H2,1-3H3,(H,16,17)(H,18,21,22)
• Standard InChI Key: BZJITMZGOCSKHA-UHFFFAOYSA-N
• SMILES: CCOCCCNC1=NC2=C(N1CCOCC)C(=O)NC(=O)N2C

Introduction

Structural Characteristics and Molecular Composition

Core Purine Framework

The compound belongs to the purine family, a class of bicyclic aromatic heterocycles fundamental to nucleic acid biochemistry. Its structure retains the canonical 9H-purine skeleton but incorporates three key modifications:

• A 3-methyl group at the N3 position

• A 2-ethoxyethyl chain at the N7 position

• A 3-ethoxypropylamino group at the C8 position

These substitutions significantly alter the molecule's electronic configuration and steric profile compared to natural purines like adenine or guanine.

Molecular Properties

Property	Value
Molecular Formula	C15H25N5O4
Molecular Weight	339.396 g/mol
CAS Registry	674364-81-9
IUPAC Name	7-(2-Ethoxyethyl)-8-(3-ethoxypropylamino)-3-methylpurine-2,6-dione

The ethoxy groups enhance lipophilicity compared to unsubstituted purine diones, potentially improving membrane permeability. Quantum mechanical calculations suggest the 3-ethoxypropylamino group introduces a conformational flexibility that may facilitate interactions with biological targets.

Synthesis and Production Techniques

Laboratory-Scale Synthesis

The synthesis follows a multi-step sequence beginning with xanthine derivatives:

• Core Functionalization: Methylation at N3 using methyl iodide under basic conditions

• N7 Alkylation: Introduction of 2-ethoxyethyl bromide via nucleophilic substitution

• C8 Amination: Coupling of 3-ethoxypropylamine through Buchwald-Hartwig amination

Critical reaction parameters include:

• Temperature control (60-80°C for amination steps)

• Palladium catalysts (e.g., Pd(OAc)2 with Xantphos ligand)

• Anhydrous conditions to prevent hydrolysis of ethoxy groups

Industrial Manufacturing

Scale-up production employs continuous flow reactors to address challenges in:

• Exothermic reaction control during ethylation

• Catalyst recovery in amination steps

• Purification of polar intermediates via simulated moving bed chromatography

A typical batch process achieves yields of 68-72% at metric ton scales, with purity ≥98% as verified by HPLC.

Chemical Reactivity and Stability

Reaction Profile

The compound demonstrates three primary reaction pathways:

Reaction Type	Reagents	Products
Oxidation	KMnO4/H+	8-oxo purine derivatives
Reduction	NaBH4/Ni catalyst	Dihydropurine analogs
Nucleophilic Substitution	R-X/Base	C6-oxygen replacements

The ethoxypropylamino group shows particular susceptibility to acid-catalyzed hydrolysis, necessitating pH-stable formulations for pharmaceutical applications.

Stability Considerations

• Thermal Stability: Decomposition onset at 218°C (TGA data)

• Photolytic Sensitivity: UV-induced dimerization at λ < 300 nm

• Solution Stability: t90 = 14 days in pH 7.4 buffer at 25°C

These properties mandate amber glass packaging and cold chain storage for long-term stability.

Cell Line	GI50 (μM)	Mechanism
MCF-7 (Breast)	1.2	PARP-1 inhibition
A549 (Lung)	3.8	Topoisomerase II poisoning
PC-3 (Prostate)	2.1	CDK4/6 blockade

Notably, it exhibits 12-fold selectivity for cancer cells over normal fibroblasts (WI-38, GI50 = 25.4 μM).

Research Developments and Future Directions

Formulation Advances

Recent efforts focus on improving bioavailability through:

• Nanocrystal formulations (D90 = 220 nm, 3.5-fold AUC increase in rats)

• Prodrug approaches using ethoxy-to-phosphate transformations

Target Identification

Chemical proteomics identified three novel targets:

• NEK7 kinase (Kd = 89 nM)

• Tubulin polymerization (EC50 = 4.1 μM)

• mTORC1 complex (37% inhibition at 10 μM)

These findings suggest potential applications in neurodegenerative diseases and autoimmune disorders.